(2-(F-Hexyl)ethyl) dimorpholinophosphoramidate
Overview
Description
2-(perfluorohexyl)ethyl dimorpholinophosphinate is an organofluorine compound, a phosphinamidate and a member of morpholines. It has a role as a nonionic surfactant.
Scientific Research Applications
Solvent and Extraction Properties
Di-(2-ethyl hexyl) phosphoric acid, a solvent structurally related to (2-(F-Hexyl)ethyl) dimorpholinophosphoramidate, is significant in the solvent extraction industry. It is used for actinide (III)–lanthanide (III) separation in nuclear solvent extraction through TALSPEAK and REVERSED TALSPEAK processes. The PVT (pressure-volume-temperature) properties of this compound, essential for such applications, were studied and predicted using a group-contribution approach (Kumar et al., 2011).
Molecular Structure and Behavior in Solution
The molecular structure and behavior of compounds similar to (2-(F-Hexyl)ethyl) dimorpholinophosphoramidate in solution have been extensively studied. For instance, the solution behavior of a series of poly(2-oxazoline)s with different side chains, including hexyl, was reported based on turbidimetry investigations. The study discussed the LCST (Lower Critical Solution Temperature) and UCST (Upper Critical Solution Temperature) transitions of these poly(2-oxazoline)s in relation to the solvent composition and structure (Lambermont-Thijs et al., 2010).
Biocompatibility and Biomedical Applications
The biocompatibility of related compounds is a critical aspect of their application in the biomedical field. 2-Methacryloyloxyethyl phosphorylcholine (MPC), structurally related to (2-(F-Hexyl)ethyl) dimorpholinophosphoramidate, is used to prepare biocompatible copolymers, offering clinically proven benefits in various biomedical applications. The synthesis of well-defined MPC-based block copolymers was explored, indicating their potential in diverse biomedical applications (Ma et al., 2003).
Antioxidant Activity Analysis
Antioxidants are crucial in various fields, including food engineering, medicine, and pharmacy. A comprehensive study critically presented the most important tests used to determine antioxidant activity, highlighting the advantages and disadvantages of these methods. The study emphasized the importance of using chemical methods together with electrochemical methods for a more comprehensive understanding of the operating mechanisms and kinetics of processes involving antioxidants (Munteanu & Apetrei, 2021).
properties
CAS RN |
134051-89-1 |
|---|---|
Molecular Formula |
C16H20F13N2O4P |
Molecular Weight |
582.29 g/mol |
IUPAC Name |
4-[morpholin-4-yl(3,3,4,4,5,5,6,6,7,7,8,8,8-tridecafluorooctoxy)phosphoryl]morpholine |
InChI |
InChI=1S/C16H20F13N2O4P/c17-11(18,12(19,20)13(21,22)14(23,24)15(25,26)16(27,28)29)1-6-35-36(32,30-2-7-33-8-3-30)31-4-9-34-10-5-31/h1-10H2 |
InChI Key |
MYWNYBRHKQPGRM-UHFFFAOYSA-N |
SMILES |
C1COCCN1P(=O)(N2CCOCC2)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Canonical SMILES |
C1COCCN1P(=O)(N2CCOCC2)OCCC(C(C(C(C(C(F)(F)F)(F)F)(F)F)(F)F)(F)F)(F)F |
Other CAS RN |
134051-89-1 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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